Cas no 23647-78-1 (Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide)

Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide structure
23647-78-1 structure
Product Name:Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide
CAS No:23647-78-1
MF:C14H12N2O4
MW:272.256083488464
CID:277932
PubChem ID:65303
Update Time:2025-04-19

Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide
    • 2-hydroxy-N'-(2-hydroxybenzoyl)benzohydrazide
    • 1,2-bis(2-hydroxybenzoyl)hydrazine
    • 1,2-di-salicyloylhydrazine
    • 2-hydroxybenzoic acid 2-(2-hydroxybenzoyl)hydrazide
    • AE-848
    • di-2OHPhCO hydr
    • Disalicylohydrazide
    • N,N'-bis(salicyl) hydrazide
    • N,N'-bis(salicyloyl) hydrazine
    • N,N'-disalicyloylhydrazine
    • N,N'-disalicyloyl-hydrazine
    • NSC408200
    • NSC691999
    • salicylic acid diacyl hydrazide
    • SureCN77381
    • 2-Hydroxy-benzoic acid N''-(2-hydroxy-benzoyl)-hydrazide
    • N,N'-disalicylhydrazine
    • AE-848/32079025
    • 1,2-disalicyloylhydrazine
    • NSC-691999
    • NSC-408200
    • n,n'-bis(salicyloyl)hydrazine
    • Bis(Salicyloyl)hydrazine
    • NS00027466
    • 2-Hydroxy-N'-(2-hydroxybenzoyl)benzohydrazide #
    • N,N'-bis-salicyloyl-hydrazine
    • MLS002701729
    • NCI60_003912
    • Benzoic acid, 2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide
    • AKOS008764352
    • NSC 408200
    • EINECS 245-804-4
    • SR-01000389107
    • DTXSID80178317
    • CHEMBL36303
    • SR-01000389107-1
    • N'-(2-Hydroxybenzoyl)-2-hydroxybenzoic hydrazide
    • N,N'-Bis(salicyl)hydrazine
    • SMR001565325
    • D9R89W89CJ
    • cid_65303
    • N,N'-bis-salicylhydrazine
    • N,N'-Bis(2-hydroxybenzoyl)hydrazin
    • BDBM50056891
    • SCHEMBL77381
    • 23647-78-1
    • Inchi: 1S/C14H12N2O4/c17-11-7-3-1-5-9(11)13(19)15-16-14(20)10-6-2-4-8-12(10)18/h1-8,17-18H,(H,15,19)(H,16,20)
    • InChI Key: UORSDGBOJHYJLV-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(NNC(C1C=CC=CC=1O)=O)=O

Computed Properties

  • Exact Mass: 272.08
  • Monoisotopic Mass: 272.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.397
  • Boiling Point: 595.7°Cat760mmHg
  • Flash Point: 314.1°C
  • Refractive Index: 1.663
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd